Cas no 2248343-16-8 (1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate
• CAS No: 2248343-16-8
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 6250755
• PubChem ID: 162341522
• Update Time: 2025-10-29

1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248343-16-8
• 1,3-DIOXOISOINDOLIN-2-YL 4-FLUOROBICYCLO[2.2.2]OCTANE-1-CARBOXYLATE
• EN300-6515887
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobicyclo[2.2.2]octane-1-carboxylate
• AT20524
• 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate

• Inchi： 1S/C17H16FNO4/c18-17-8-5-16(6-9-17,7-10-17)15(22)23-19-13(20)11-3-1-2-4-12(11)14(19)21/h1-4H,5-10H2
• InChI Key： YSIXKNSESZNJKW-UHFFFAOYSA-N
• SMILES： FC12CCC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)(CC1)CC2

Computed Properties

• Exact Mass: 317.10633615g/mol
• Monoisotopic Mass: 317.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate

Compound CAS No 2248343-16-8: 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate

The compound with CAS number 2248343-16-8, commonly referred to as 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bicyclic framework and a dioxoisoindoline moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The bicyclo[2.2.2]octane structure provides stability and rigidity, which are advantageous in designing molecules with desired pharmacokinetic properties. Additionally, the presence of a fluorine atom enhances the compound's lipophilicity and bioavailability, making it a valuable lead compound in medicinal chemistry.

The synthesis of 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring scalability for potential industrial applications.

In terms of applications, this compound has shown promise in several areas:

• Pharmaceuticals: It serves as a scaffold for developing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.
• Materials Science: Its rigid structure makes it suitable for use in designing advanced materials with tailored mechanical and electronic properties.
• Bioconjugation: The carboxylate group facilitates conjugation with biomolecules, enabling its use in diagnostic tools and targeted drug delivery systems.

The structural uniqueness of this compound also lends itself to investigations into its photophysical properties. Recent research has demonstrated its potential as a fluorescent probe for sensing applications, particularly in detecting specific analytes in complex biological environments.

In conclusion, the compound with CAS number 2248343-16-8, or 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate, represents a significant advancement in chemical innovation. Its versatile structure and favorable properties position it as a key player in diverse scientific domains, driving further exploration into its potential applications and optimizations.